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Compound of Interest

Compound Name: Oralith Brilliant Pink R

CAS No.: 52641-31-3

Cat. No.: B7797378

Get Quote

Executive Summary: The Thioindigo Fluorophore
Vat Red 1 (6,6'-dichloro-4,4'-dimethylthioindigo) is a hydrophobic, organochlorine dye.[1] Unlike

engineered biological fluorophores (e.g., Alexa Fluor), Vat Red 1 functions as a solvatochromic

lipophilic probe. It exhibits strong fluorescence in non-polar environments (lipids, hydrophobic

pockets) and is quenched in aqueous media.[2]

Primary Application: Lipid droplet staining, hydrophobic matrix visualization.

Spectral Class: Green Excitation / Orange-Red Emission.[1]

Key Advantage: Superior photostability compared to traditional organic dyes due to its

indigoid structure.

Spectral Characterization
Vat Red 1 is a "turn-on" probe.[1] Its spectral peaks shift significantly based on the solvent

polarity (solvatochromism).[3][4]
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Physicochemical Profile
Property Data Notes

Chemical Structure Thioindigo derivative
Planar, rigid structure confers

high quantum yield in lipids.[1]

Excitation Max (

)
520 – 550 nm

Best excited by 532 nm or 561

nm lasers.[1]

Emission Max (

)
580 – 610 nm

Emits in the Orange/Red

channel.

Stokes Shift ~60–80 nm
Large shift reduces self-

quenching.[1]

Solubility Xylene, DMSO, Lipids
Insoluble in water

(precipitates/aggregates).

Spectral Overlap Analysis
Vat Red 1 occupies the "Goldilocks" zone of the visible spectrum, leading to significant overlap

with common red fluorophores.
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Competitor
Fluorophore (nm) (nm)

Overlap
Assessment

Vat Red 1 540 595 Reference

Nile Red 552 636

High. Both are

lipophilic.[1] Vat Red 1

is bluer (more

orange).

Rhodamine B 540 565

Critical. Direct

excitation overlap;

emission tails overlap.

Propidium Iodide (PI) 535 617

High. Vat Red 1 will

bleed into PI

channels.

Texas Red / Alexa 594 596 615

Moderate. Vat Red 1

can be excited by 561

nm but emits lower

than Texas Red.

Phycoerythrin (PE) 496/565 578

Severe. Vat Red 1 is

indistinguishable from

PE in broad bandpass

filters.

Comparative Performance: Vat Red 1 vs. Nile Red
The most direct competitor to Vat Red 1 is Nile Red, the standard for lipid droplet imaging.

Mechanism of Action
Nile Red: Solvatochromic dye that fluoresces yellow-gold in neutral lipids and red in polar

lipids.[1][4]

Vat Red 1: Thioindigo-based fluorescence.[1][5] It is less sensitive to polarity shifts than Nile

Red but offers higher photostability due to the lack of a flexible diethylamino group (which is

prone to twisting/quenching in Nile Red).
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Decision Matrix
Choose Nile Red if: You need to distinguish between neutral lipids (triglycerides) and polar

lipids (phospholipids) using emission ratiometry.

Choose Vat Red 1 if: You are performing long-term time-lapse imaging of lipid droplets and

require resistance to photobleaching, or if cost is a limiting factor (industrial screening).[1]

Experimental Protocol: Lipid Staining with Vat Red 1
Self-Validating Protocol for Adherent Cells

Reagents
Stock Solution: Dissolve 1 mg Vat Red 1 in 1 mL DMSO (High concentration stock). Sonicate

to ensure complete dissolution.

Working Solution: Dilute Stock 1:1000 in PBS (Final ~1-5 µM). Note: Solution may appear

cloudy; the dye will partition into membranes.

Workflow
Fixation: Fix cells with 4% Paraformaldehyde (PFA) for 15 min at RT.

Critical: Do not use methanol/acetone fixation as they dissolve lipids, removing the target

for Vat Red 1.

Wash: Rinse 3x with PBS.

Staining: Incubate cells with Vat Red 1 Working Solution for 15–30 minutes in the dark at RT.

Counterstain (Optional): Add DAPI (0.5 µg/mL) for the last 5 minutes to stain nuclei.

Wash: Rinse 3x with PBS to remove background aggregates.

Imaging:

Excitation: 532 nm or 561 nm laser.
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Emission Filter: 570–620 nm (Rhodamine/TRITC channel).

Visualizing the Spectral Landscape
The following diagram illustrates the excitation/emission hierarchy and the potential for cross-

talk (bleed-through) between Vat Red 1 and common markers.

Interpretation
Blue Laser
(488 nm)

FITC / GFP
(Em: 520 nm)

Phycoerythrin (PE)
(Em: 578 nm)

Weak Ex

Green Laser
(532/561 nm)

Vat Red 1
(Em: ~595 nm)

[Target]
Optimal Ex

Nile Red
(Em: 636 nm)

Partial Ex

Texas Red
(Em: 615 nm)

Sub-optimal

Red Laser
(633 nm)

Spectral Overlap

Spectral Overlap

Spectral Overlap

Vat Red 1 competes heavily with PE and Texas Red channels.
Requires narrow bandpass filters for multiplexing.

Click to download full resolution via product page

Caption: Spectral topology showing Vat Red 1's excitation dominance in the green laser line

and its emission overlap with PE and Texas Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

